Cas no 1334148-90-1 (2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride)

• Product Name: 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride
• CAS No: 1334148-90-1
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD19686322
• CID: 5050212
• PubChem ID: 54594493
• Update Time: 2025-10-23

2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-1-(piperazin-1-yl)propan-1-one hydrochloride
• NE41863
• 2-(2-methylphenoxy)-1-piperazin-1-ylpropan-1-one;hydrochloride
• 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride

• MDL： MFCD19686322
• Inchi： 1S/C14H20N2O2.ClH/c1-11-5-3-4-6-13(11)18-12(2)14(17)16-9-7-15-8-10-16;/h3-6,12,15H,7-10H2,1-2H3;1H
• InChI Key： UDHZMOADSAFRGO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C)C(C)C(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 41.6

Additional information on 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one;hydrochloride

2-(2-Methylphenoxy)-1-piperazin-1-yl-propan-1-one; Hydrochloride (CAS No: 1334148-90-1)

The compound 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one; hydrochloride (CAS No: 1334148-90-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and bioavailability, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, with this compound being a prime example. The piperazine ring in the molecule contributes to its ability to interact with biological targets, such as enzymes and receptors, which is crucial for pharmacological activity. The presence of the 2-methylphenoxy group further enhances the molecule's versatility, allowing for selective interactions with specific biological systems.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one; hydrochloride can influence pathways involved in inflammation, apoptosis, and cell proliferation, making it a potential candidate for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of hydrochloric acid in the final step ensures the formation of the hydrochloride salt, which is more stable and suitable for pharmaceutical applications. This approach not only enhances the compound's solubility but also improves its absorption profile when administered orally.

In terms of structural analysis, the molecule's propanone backbone provides a rigid framework that facilitates specific interactions with biological targets. The substitution pattern on the phenyl ring further modulates the molecule's electronic properties, influencing its overall activity and selectivity.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological effects, paving the way for further optimization and development.

The potential applications of 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one; hydrochloride are vast and varied. Its ability to inhibit key enzymes involved in disease progression makes it a valuable tool in drug discovery efforts. Additionally, its structural flexibility allows for further modification to enhance its efficacy and reduce potential side effects.

In conclusion, 2-(2-methylphenoxy)-1-piperazin-1-yl-propan-1-one; hydrochloride (CAS No: 1334148-90-1) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future therapeutic interventions.